Cas no 28841-61-4 ([(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate)

• Product Name: [(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate
• CAS No: 28841-61-4
• MF: C₆H₁₅O₁₅P₃
• MW: 420.095586061478
• CID: 277973
• Update Time: 2023-08-03

[(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,1,2,5-tris(dihydrogen phosphate) (9CI)
• D-myo-Inositol1,2,5-triphosphate
• Inositol,1,2,5-tris(dihydrogen phosphate), D-myo- (8CI)
• Inositol 1,2,5-triphosphate
• myo-Inositol 1,2,5-triphosphate
• myo-Inositol-1,2,5-triphosphoric acid
• D-myo-Inositol, 1,2,5-tris(dihydrogen phosphate)
• [(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate

• Inchi： 1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1-,2-,3-,4+,5-,6+/m1/s1
• InChI Key： MMWCIQZXVOZEGG-GTTIYYRPSA-N
• SMILES： P(=O)(O)(O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H]([C@H]1OP(=O)(O)O)O)O)OP(=O)(O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 574
• Topological Polar Surface Area: 261